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Compound of Interest

Compound Name: D-Mannitol-2-13C

Cat. No.: B583880 Get Quote

Essential Safety and Handling of D-Mannitol-2-
13C
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for D-
Mannitol-2-13C, a stable isotope-labeled compound. As a non-radioactive and non-hazardous

substance, the safety protocols for D-Mannitol-2-13C are analogous to those for its unlabeled

counterpart, D-Mannitol. The information herein is compiled to ensure safe laboratory practices

and build confidence in chemical handling.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of D-Mannitol-2-13C.
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Property Value

Chemical Formula C₅¹³CH₁₄O₆

Molecular Weight 183.16 g/mol

Appearance
White crystalline powder or free-flowing

granules[1]

Melting Point 167-170 °C

Odor Odorless[1]

Isotopic Purity 99 atom % ¹³C

Hazard Identification and Safety Precautions
D-Mannitol is not classified as a hazardous substance.[2] Consequently, D-Mannitol-2-13C is

also considered non-hazardous under normal handling conditions. However, adherence to

good laboratory practice is essential.

Hazard Precautionary Measures

Inhalation
May cause respiratory tract irritation. Use in a

well-ventilated area.[3][4]

Skin Contact
May cause mild skin irritation upon prolonged

contact.

Eye Contact May cause eye irritation.[5]

Ingestion
Large amounts may cause gastrointestinal

irritation.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling D-Mannitol-2-
13C to minimize exposure and ensure personal safety.
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PPE Category Specific Recommendations

Eye Protection Safety glasses with side shields or goggles.[6]

Hand Protection
Disposable nitrile gloves are suitable for

incidental contact.[6][7]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 respirator is

recommended.

Body Protection A standard laboratory coat should be worn.[7]

Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of D-Mannitol-2-13C and

ensuring a safe laboratory environment.

Handling:

Avoid generating dust.[8]

Use in a well-ventilated area or under a chemical fume hood.[3]

Ground/bond container and receiving equipment when transferring large quantities to

prevent static discharge.[4]

Storage:

Store in a tightly closed container.

Keep in a cool, dry place.[2]

Incompatible with strong oxidizing agents.[8]

Spills and Disposal Plan
Spill Response:
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Evacuate: If a large amount of dust is generated, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Sweep up the spilled solid material, avoiding dust generation.[8]

Collect: Place the swept-up material into a suitable, labeled container for disposal.

Clean: Clean the spill area with a wet cloth or mop to remove any remaining dust.

Disposal:

D-Mannitol-2-13C is not considered hazardous waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[3] It is generally acceptable to dispose of it as regular chemical waste. Do not

empty into drains.[2]

Experimental Workflow for Handling D-Mannitol-2-
13C
The following diagram illustrates the standard workflow for safely handling D-Mannitol-2-13C
in a laboratory setting.
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Caption: Workflow for Safe Handling of D-Mannitol-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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